Cas no 1823888-29-4 (Methyl 3-bromo-2-ethoxybenzoate)

• Product Name: Methyl 3-bromo-2-ethoxybenzoate
• CAS No: 1823888-29-4
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• MDL: MFCD27923688
• CID: 4937901
• Update Time: 2026-02-27

Methyl 3-bromo-2-ethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-ethoxybenzoate

• MDL： MFCD27923688
• Inchi： 1S/C10H11BrO3/c1-3-14-9-7(10(12)13-2)5-4-6-8(9)11/h4-6H,3H2,1-2H3
• InChI Key： MXBQFQYZSDOGHL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)OC)=C1OCC

Computed Properties

• Exact Mass: 257.98916 g/mol
• Monoisotopic Mass: 257.98916 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 259.10
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-bromo-2-ethoxybenzoate

Methyl 3-bromo-2-ethoxybenzoate (CAS No. 1823888-29-4): A Versatile Intermediate for Pharmaceutical and Agrochemical Applications

In the realm of specialty chemicals, Methyl 3-bromo-2-ethoxybenzoate (CAS No. 1823888-29-4) has emerged as a pivotal intermediate with broad utility in pharmaceutical synthesis and agrochemical formulations. This ester derivative, characterized by its brominated aromatic ring and ethoxy-methoxy substitution pattern, offers unique reactivity that aligns with modern green chemistry principles and atom-economical transformations. Its molecular structure (C₁₀H₁₁BrO₃) enables selective functionalization, making it a sought-after building block for catalyzed cross-coupling reactions and heterocycle construction.

The compound's significance is underscored by its role in synthesizing biologically active molecules, particularly in crop protection agents and non-steroidal anti-inflammatory drug (NSAID) precursors. Recent studies highlight its application in developing next-generation fungicides, where the 3-bromo-2-ethoxy motif enhances binding affinity to fungal enzyme targets. This aligns with the growing demand for sustainable agrochemicals—a trending topic in precision agriculture discussions.

From a synthetic chemistry perspective, Methyl 3-bromo-2-ethoxybenzoate demonstrates exceptional compatibility with palladium-catalyzed reactions, including Suzuki-Miyaura couplings and Buchwald-Hartwig aminations. These transformations are frequently searched in AI-driven retrosynthesis platforms, reflecting industry interest in high-yield catalytic processes. The compound's electron-withdrawing bromo group and sterically directing ethoxy moiety create optimal conditions for regioselective modifications—a feature extensively documented in organometallic chemistry literature.

Quality control protocols for CAS No. 1823888-29-4 emphasize HPLC purity >98% and rigorous residual solvent analysis, addressing the pharmaceutical industry's focus on ICH Q3D elemental impurity guidelines. Analytical data typically shows characteristic 1H NMR peaks at δ 7.5-7.8 ppm (aromatic protons) and δ 4.2 ppm (ethoxy CH₂), with FT-IR absorption at 1720 cm^-1 (ester C=O stretch)—key identifiers for researchers validating compound authenticity.

Environmental considerations surrounding brominated compounds have spurred innovation in waste minimization strategies during its production. Advanced continuous flow chemistry methods now achieve 85-90% atom utilization for this ester—a response to the circular economy movement gaining traction across chemical industries. These developments resonate with searches for "green synthesis of halogenated intermediates" and "solvent recovery in fine chemical production."

Market analysts note increasing procurement of Methyl 3-bromo-2-ethoxybenzoate by CDMOs (Contract Development and Manufacturing Organizations) for orphan drug development projects. The compound's scalable synthesis from commercially available 2-hydroxybenzoic acid derivatives makes it cost-effective for kilolab-scale production—addressing frequent queries about "bulk aromatic ester suppliers" in specialty chemical databases.

Emerging applications include its use as a photoaffinity labeling probe in proteomics research, where the bromine atom facilitates UV-induced crosslinking with biological targets. This positions CAS No. 1823888-29-4 at the intersection of chemical biology and drug discovery—two fields generating substantial academic and industrial research interest.

Storage and handling recommendations specify amber glass containers under nitrogen atmosphere to prevent hydrolytic degradation of the ester group. Such stability considerations are critical for global logistics of this compound, particularly given its hygroscopic nature—a practical aspect often queried in chemical procurement forums.

Patent landscape analysis reveals over 15 recent applications referencing Methyl 3-bromo-2-ethoxybenzoate in electrophilic aromatic substitution processes, particularly for chiral auxiliary synthesis. This reflects the compound's growing importance in asymmetric catalysis—a hot topic in medicinal chemistry optimization strategies.

Future research directions may explore its potential in metal-organic frameworks (MOFs) as a functional linker, leveraging the ortho-substitution pattern for controlled porosity design. Such applications would align with the surge in searches for "halogenated building blocks for materials science" across scientific databases.